11-(4-Butoxyphenyl)-5-{[(3,4-difluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene
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Overview
Description
11-(4-Butoxyphenyl)-5-{[(3,4-difluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene is a useful research compound. Its molecular formula is C24H21F2N5OS and its molecular weight is 465.52. The purity is usually 95%.
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Scientific Research Applications
Chemiluminescence and Oxidation Studies
- Synthesis and Base-Induced Chemiluminescence: A study on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their base-induced chemiluminescence offers insights into the potential for creating compounds with specific light-emitting properties (Watanabe et al., 2010). These compounds were found to emit light under certain conditions, suggesting applications in sensors, imaging, or as molecular probes.
Reactivity and Cycloaddition Reactions
- Cycloadditions With Tricyclo-[5.4.1.0^3,5]dodeca-2,5,7,9,11-pentaene: Research on the attempted cycloadditions with this complex molecule shows the reactivity patterns of similarly structured compounds, which could inform synthetic strategies for the compound (Halton & Russell, 1992).
Synthesis of Fluorinated Compounds
- Preparation of Polyfluorinated Sulfanes and Ethers: A study on the free radical addition reactions of tetrahydrothiophene and other sulfides with fluorinated olefins reveals a route for synthesizing cyclic sulfanes with fluorinated side groups, showcasing the diverse synthetic utility of sulfur-containing compounds (Chen, Kirchmeier, & Shreeve, 1996). This might suggest research applications in materials science or pharmaceuticals for the compound of interest.
Synthesis of Sulfanyl-Substituted Compounds
- Synthesis of Sulfanyl-, Sulfinyl-, and Sulfonyl-Substituted Compounds: Research on the synthesis and properties of these compounds, including their stability and reactivity, might offer insights into similar applications for the compound of interest, such as in the development of new materials or as intermediates in organic synthesis (Brel, 2005).
Mechanism of Action
Target of action
The compound could potentially interact with various proteins, enzymes, or receptors in the body, depending on its structure and properties. The presence of a difluorophenyl group and a butoxyphenyl group suggests that it might have affinity for certain types of receptors or enzymes.
properties
IUPAC Name |
11-(4-butoxyphenyl)-5-[(3,4-difluorophenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27F2N5OS/c1-2-3-12-32-18-7-5-17(6-8-18)21-14-22-23-27-28-24(30(23)10-11-31(22)29-21)33-15-16-4-9-19(25)20(26)13-16/h4-11,13,21-23,27,29H,2-3,12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSEWSMGUGXBRLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=CC(=C(C=C5)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27F2N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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